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Compound of Interest

Compound Name: Epicorazine B

Cat. No.: B15562428 Get Quote

An In-depth Technical Guide to the Spectroscopic Data of Epicorazine B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Epicorazine B, a natural product isolated from the fungus Epicoccum nigrum. This document

is intended to serve as a core reference for researchers in natural product chemistry, medicinal

chemistry, and drug development.

Chemical Structure
Epicorazine B is a sulfur-containing piperazinedione, a class of natural products known for

their diverse biological activities. It is a cis-trans isomer of the more well-known Epicorazine A.

The definitive structure of Epicorazine B was determined by X-ray crystallography.

Molecular Formula: C₁₈H₁₆N₂O₆S₂

Molecular Weight: 420.46 g/mol

(A definitive 2D or 3D structure image of Epicorazine B is not publicly available in the

searched resources. The primary citation for its structure elucidation points to an X-ray

crystallography study, the full data of which is not accessible.)
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The following tables summarize the available spectroscopic data for Epicorazine B. This data

is crucial for the identification and characterization of the compound.

Nuclear Magnetic Resonance (NMR) Data
Detailed ¹H and ¹³C NMR data for Epicorazine B are not available in the public domain. The

primary literature suggests that Proton Magnetic Resonance (PMR) spectra were used for its

characterization and comparison with Epicorazine A, but specific chemical shifts and coupling

constants have not been found in the available resources.[1]

Infrared (IR) Spectroscopy Data
Specific IR absorption peaks for Epicorazine B are not detailed in the available literature. A

comparison of its IR spectrum with that of Epicorazine A was noted as part of its structural

elucidation.[1]

Ultraviolet (UV) Spectroscopy Data
Quantitative UV absorption maxima for Epicorazine B are not specified in the publicly

accessible literature. The UV spectrum was reportedly compared with that of Epicorazine A

during its initial characterization.[1]

Experimental Protocols
Detailed experimental protocols for the acquisition of the spectroscopic data for Epicorazine B
are not available in the searched literature. The primary reference indicates that the

spectroscopic analyses were performed as part of the structure elucidation process, but the

specific instrumental parameters and sample preparation methods are not described in the

abstract.[1]

Logical Relationships in Structure Elucidation
The following diagram illustrates the logical workflow that was likely followed for the structure

elucidation of Epicorazine B, based on the available information.
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Caption: Logical workflow for the structure elucidation of Epicorazine B.

Conclusion
While Epicorazine B has been identified and its structural relationship to Epicorazine A

established, a comprehensive public repository of its spectroscopic data and the associated

experimental protocols is currently lacking. The primary reference, a 1978 publication in The

Journal of Antibiotics, holds this key information, but its full text is not widely accessible. Further

research to obtain this foundational data is necessary for the broader scientific community to

fully utilize Epicorazine B in research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15562428#spectroscopic-data-of-epicorazine-b-nmr-
ir-uv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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